Cas no 2060045-99-8 (1-{1-(tert-butoxy)carbonylpiperidin-3-yl}-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-{1-(tert-butoxy)carbonylpiperidin-3-yl}-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2060045-99-8
• MF: C₁₄H₂₀F₂N₄O₄
• MW: 346.329810142517
• MDL: MFCD30488506
• CID: 5613859
• PubChem ID: 137702770
• Update Time: 2025-07-18

1-{1-(tert-butoxy)carbonylpiperidin-3-yl}-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-330711
• 2060045-99-8
• 1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxylicacid
• 5-(Difluoromethyl)-1-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]triazole-4-carboxylic acid
• 1-Piperidinecarboxylic acid, 3-[4-carboxy-5-(difluoromethyl)-1H-1,2,3-triazol-1-yl]-, 1-(1,1-dimethylethyl) ester
• 1-{1-(tert-butoxy)carbonylpiperidin-3-yl}-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid

• MDL： MFCD30488506
• Inchi： 1S/C14H20F2N4O4/c1-14(2,3)24-13(23)19-6-4-5-8(7-19)20-10(11(15)16)9(12(21)22)17-18-20/h8,11H,4-7H2,1-3H3,(H,21,22)
• InChI Key： FJRMIPPHXVGGMF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)N=NN1C1CN(C(=O)OC(C)(C)C)CCC1)F

Computed Properties

• Exact Mass: 346.14526146g/mol
• Monoisotopic Mass: 346.14526146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 501.2±60.0 °C(Predicted)
• pka: 2.98±0.50(Predicted)

Additional information on 1-{1-(tert-butoxy)carbonylpiperidin-3-yl}-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid

Recent Advances in the Study of 1-{1-(tert-butoxy)carbonylpiperidin-3-yl}-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 2060045-99-8)

The compound 1-{1-(tert-butoxy)carbonylpiperidin-3-yl}-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 2060045-99-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a piperidine ring, a difluoromethyl group, and a triazole-carboxylic acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the product. The authors employed a multi-step approach, starting with the protection of the piperidine nitrogen using a tert-butoxycarbonyl (Boc) group, followed by the introduction of the difluoromethyl-triazole moiety. The final step involved the carboxylation of the triazole ring, yielding the target compound with high enantiomeric purity.

In terms of biological activity, recent in vitro studies have demonstrated that this compound exhibits potent inhibitory effects against certain enzymes involved in inflammatory pathways. Specifically, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value in the nanomolar range, suggesting its potential as a lead compound for the development of anti-inflammatory drugs. Additionally, preliminary data from cell-based assays indicate that the compound may also modulate other signaling pathways, including those related to apoptosis and cell proliferation.

Further investigations have explored the structural-activity relationship (SAR) of this compound. Researchers have synthesized a series of analogs by modifying the piperidine ring, the difluoromethyl group, and the carboxylic acid moiety. These studies have revealed that the difluoromethyl group is critical for maintaining high binding affinity to the target enzymes, while modifications to the piperidine ring can influence the compound's pharmacokinetic properties. The carboxylic acid group, on the other hand, appears to be essential for solubility and bioavailability.

Another promising avenue of research involves the use of this compound as a building block for the development of more complex drug candidates. Its modular structure allows for easy incorporation into larger molecules, making it a versatile tool in medicinal chemistry. Recent work has focused on conjugating this compound with other pharmacophores to create hybrid molecules with enhanced therapeutic profiles. For example, one study reported the successful conjugation of this compound with a known kinase inhibitor, resulting in a dual-action molecule with improved efficacy in preclinical models of cancer.

Despite these advances, challenges remain in the development of this compound for clinical use. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future studies. However, the growing body of research on 1-{1-(tert-butoxy)carbonylpiperidin-3-yl}-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid underscores its potential as a valuable tool in drug discovery and development. Continued efforts to optimize its properties and explore its therapeutic applications are expected to yield significant breakthroughs in the coming years.